3,5-Dichloro-4'-iodobenzophenone

• IUPAC Name: (3,5-dichlorophenyl)-(4-iodophenyl)methanone
• InChI: InChI=1S/C13H7Cl2IO/c14-10-5-9(6-11(15)7-10)13(17)8-1-3-12(16)4-2-8/h1-7H
• InChI Key: YCWWFCJJAJVPGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=CC(=CC(=C2)Cl)Cl)I
• Molecular Formula: C13H7Cl2IO
• DSSTOX Substance ID: DTXSID601246829
• Molecular Weight: 377.00 g/mol
• CAS RN: 951891-62-6

Description

3,5-Dichloro-4’-iodobenzophenone is an organic compound that has received significant attention in recent years due to its diverse range of properties and potential. It has the molecular formula C13H7Cl2IO.

Molecular Structure Analysis

The molecular structure of 3,5-Dichloro-4’-iodobenzophenone consists of a benzophenone core with chlorine atoms at the 3 and 5 positions and an iodine atom at the 4’ position.

Scientific Research Applications

Environmental and Chemical Transformation Studies

• Biotransformation in Environmental Niches

  3,5-Dichloro-4'-iodobenzophenone and its derivatives, like 3,5-dichloro-4-hydroxybenzyl alcohol, are studied for their transformation under anaerobic conditions, particularly in the context of their environmental fate and impact. This research is significant in understanding the behavior of such compounds in natural settings, such as wetland soils and fungal colonies (Verhagen et al., 1998).

• Chemical Synthesis and Applications

  Research has been conducted on the synthesis of derivatives from 3,5-Dichloro-4'-iodobenzophenone for various chemical applications. This includes the synthesis of dicyanobenzenes and phthalocyanines, indicating its potential use in material science and chemical industries (Wöhrle et al., 1993).

Environmental Toxicity and Stability

• Stability and Toxicity Assessment: Studies explore the stability and toxicity of chlorinated benzophenone-type UV filters, including derivatives of 3,5-Dichloro-4'-iodobenzophenone. Understanding the transformation of these compounds in chlorinated water and their toxicity is crucial for assessing environmental risks (Zhuang et al., 2013).

Spectroscopic and Quantum Chemical Studies

• Spectroscopic Analysis: There has been research focusing on the spectroscopic analysis of similar compounds, like 4-Chloro-3-iodobenzophenone. Such studies provide insights into the molecular interactions and properties of these compounds, which is valuable for various scientific applications (Prasad et al., 2017).

Biochemical and Medical Applications

• Root Formation in Plants: The derivatives of 3,5-Dichloro-4'-iodobenzophenone, such as 3,5-dihalo-4-hydroxybenzoic acids, have been investigated for their role in enhancing adventitious root formation in plants. This research provides insights into potential agricultural applications (Riov & Yang, 1989).

Material Science and Polymer Studies

• Polymerization Research: Studies on the polymerization of related compounds, such as 2,5-dichloro-4′-phenoxybenzophenone, are conducted to understand their behavior in creating polymers. This research is essential for developing new materials with specific properties (Tonozuka et al., 2011).